1,2-Propanediol, 3-(1,3-benzodioxol-5-yl)-

• CAS No.: 7154-01-0
• Product Name: 1,2-Propanediol, 3-(1,3-benzodioxol-5-yl)-
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)propane-1,2-diol
• Standard InChI: InChI=1S/C10H12O4/c11-5-8(12)3-7-1-2-9-10(4-7)14-6-13-9/h1-2,4,8,11-12H,3,5-6H2
• Standard InChIKey: FYDVPEVHFUBOJG-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CC(CO)O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(CO)O
• Appearance: Powder
• Melting Point: 79°C
• Physical Description: Solid
• Description: (+)-3-(3, 4-Methylenedioxyphenyl)-1, 2-propanediol belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms (+)-3-(3, 4-Methylenedioxyphenyl)-1, 2-propanediol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (+)-3-(3, 4-methylenedioxyphenyl)-1, 2-propanediol is primarily located in the cytoplasm. Outside of the human body, (+)-3-(3, 4-methylenedioxyphenyl)-1, 2-propanediol can be found in herbs and spices and tea. This makes (+)-3-(3, 4-methylenedioxyphenyl)-1, 2-propanediol a potential biomarker for the consumption of these food products.; 3-(1,3-benzodioxol-5-yl)propane-1,2-diol is a member of benzodioxoles.
• PubChem Compound: 97807
• Last Modified: Nov 11 2021